Cas no 234082-05-4 (ethyl 4-[cis-3,5-dimethylpiperazin-1-yl]benzoate)

ethyl 4-[cis-3,5-dimethylpiperazin-1-yl]benzoate structure

234082-05-4 structure

Product name:ethyl 4-[cis-3,5-dimethylpiperazin-1-yl]benzoate

CAS No:234082-05-4

MF:C_₁₅H_₂₂N_₂O_₂

MW:262.347383975983

MDL:MFCD27937195

CID:2092953

PubChem ID:23381002

ethyl 4-[cis-3,5-dimethylpiperazin-1-yl]benzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-((3S,5R)-3,5-dimethylpiperazin-1-yl)benzoate
- ethyl 4-[cis-3,5-dimethylpiperazin-1-yl]benzoate
- MFCD27937195
- ethyl 4-[(3R,5S)-3,5-dimethylpiperazin-1-yl]benzoate
- AKOS024463459
- 234082-05-4
- rel-Ethyl 4-((3S,5R)-3,5-dimethylpiperazin-1-yl)benzoate
- DB-319431
- F11928
- SCHEMBL64329
- ethyl 4-((3R,5S)-3,5-dimethylpiperazin-1-yl)benzoate
- HOONFTHLRKSAHN-TXEJJXNPSA-N
- SS-4715
- MDL： MFCD27937195
- Inchi： InChI=1S/C15H22N2O2/c1-4-19-15(18)13-5-7-14(8-6-13)17-9-11(2)16-12(3)10-17/h5-8,11-12,16H,4,9-10H2,1-3H3/t11-,12+
- InChI Key： HOONFTHLRKSAHN-TXEJJXNPSA-N
- SMILES： CCOC(=O)C1=CC=C(C=C1)N2C[C@H](C)N[C@H](C)C2

Computed Properties

Exact Mass: 262.168127949g/mol
Monoisotopic Mass: 262.168127949g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 291
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.6Å²
XLogP3: 2.5

ethyl 4-[cis-3,5-dimethylpiperazin-1-yl]benzoate PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR310421-1g	Ethyl 4-[(3R,5S)-3,5-dimethylpiperazin-1-yl]benzoate	234082-05-4		1g	£1613.00	2025-02-20
TRC	E081125-50mg	Ethyl 4-[(3R,5S)-3,5-dimethylpiperazin-1-yl]benzoate	234082-05-4		50mg	$ 170.00	2022-06-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ0297-100MG	ethyl 4-[cis-3,5-dimethylpiperazin-1-yl]benzoate	234082-05-4	95%	100MG	￥ 1,438.00	2023-04-04
abcr	AB460907-500 mg	Ethyl 4-[(3R,5S)-3,5-dimethylpiperazin-1-yl]benzoate	234082-05-4		500MG	€267.70	2022-03-24
1PlusChem	1P00BJQ0-250mg	ethyl 4-((3S,5R)-3,5-diMethylpiperazin-1-yl)benzoate	234082-05-4	97%	250mg	$289.00	2024-05-23
A2B Chem LLC	AF37976-500mg	ethyl 4-((3S,5R)-3,5-diMethylpiperazin-1-yl)benzoate	234082-05-4	>97%	500mg	$392.00	2024-04-20
Apollo Scientific	OR310421-100mg	Ethyl 4-[(3R,5S)-3,5-dimethylpiperazin-1-yl]benzoate	234082-05-4		100mg	£353.00	2025-02-20
Ambeed	A156060-100mg	rel-Ethyl 4-((3S,5R)-3,5-dimethylpiperazin-1-yl)benzoate	234082-05-4	97%	100mg	$261.0	2025-03-05
Key Organics Ltd	SS-4715-1MG	ethyl 4-[(3R,5S)-3,5-dimethylpiperazin-1-yl]benzoate	234082-05-4	>97%	1mg	£37.00	2025-02-09
Key Organics Ltd	SS-4715-1G	ethyl 4-[(3R,5S)-3,5-dimethylpiperazin-1-yl]benzoate	234082-05-4	>97%	1g	£264.00	2025-02-09

ethyl 4-[cis-3,5-dimethylpiperazin-1-yl]benzoate Related Literature

1. A 2,2′-bipyridine coordination complex of [ICl2]+†

Andrew J. M. Shaw,Robert Corbo,David J. D. Wilson,Jason L. Dutton Dalton Trans., 2015,44, 15083-15087
2. A cataluminescence gas sensor based on mesoporous Mg-doped SnO2 structures for detection of gaseous acetone

Yueyang Weng,Dongyan Deng,Lichun Zhang,Yingying Su,Yi Lv Anal. Methods, 2016,8, 7816-7823
3. 4π electrocyclisation in domino processes: contemporary trends and synthetic applications towards natural products

Org. Biomol. Chem., 2015,13, 10774-10796
4. 3D molecular models of whole HIV-1 virions generated with cellPACK

David S. Goodsell,Ludovic Autin,Stefano Forli,Michel F. Sanner,Arthur J. Olson Faraday Discuss., 2014,169, 23-44
5. 1D silver(i) complex of nitronyl nitroxide with strong spin–spin interaction through silver(i) ion

Deqing Zhang,Liang Ding,Wei Xu,Huaiming Hu,Daoben Zhu,Yuanhe Huang,Decai Fang Chem. Commun., 2002, 44-45
6. A broad-range variable-temperature solid state NMR spectral and relaxation investigation of the water state in Nafion 117†

Ren-Hao Cheng,Honghao Cai,Yu-Ren Huang,Xiaohong Cui,Zhong Chen,Hsuan-Ying Chen,Shangwu Ding Phys. Chem. Chem. Phys., 2021,23, 10899-10908
7. 3D porous biomass-derived carbon materials: biomass sources, controllable transformation and microwave absorption application

Tian Li,Dan-Dan Zhi,Zi-Hao Guo,Jin-Zhe Li,Yao Chen,Fan-Bin Meng Green Chem., 2022,24, 647-674
8. A biobased, bioactive, low CO2 impact coating for soil improvers†

Renate Weiß,Sebastian Gritsch,Günter Brader,Branislav Nikolic,Marc Spiller,Julia Santolin,Hedda K. Weber,Nikolaus Schwaiger,Sylvain Pluchon,Kristin Dietel Green Chem., 2021,23, 6501-6514
9. A catalytic asymmetric hetero-Diels–Alder reaction of olefinic azlactones and isatins: facile access to chiral spirooxindole dihydropyranones†

Tai-Ping Gao,Jun-Bing Lin,Xiu-Qin Hu,Peng-Fei Xu Chem. Commun., 2014,50, 8934-8936
10. A [Mn18Dy] SMM resulting from the targeted replacement of the central MnII in the S = 83/2 [Mn19]-aggregate with DyIII†

Ayuk M. Ako,Valeriu Mereacre,Wolfgang Wernsdorfer,Ian J. Hewitt,Christopher E. Anson,Annie K. Powell Chem. Commun., 2009, 544-546

Related Categories

234082-05-4 (ethyl 4-[cis-3,5-dimethylpiperazin-1-yl]benzoate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:234082-05-4)ethyl 4-[cis-3,5-dimethylpiperazin-1-yl]benzoate

Purity:99%/99%/99%

Quantity:100mg/250mg/1g

Price ($):213.0/362.0/976.0